Cas no 1354002-31-5 ({4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester)
{4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- {4-[((S)-2-amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
- (1R,4R)-{4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
- {4-[((S)-2-aminopropanyl)ethylamino]cyclohexyl}carbamic acid benzyl ester
- (S)-Benzyl (4-(2-amino-N-ethylpropanamido)cyclohexyl)carbamate
- AM95798
- AM102038
- Benzyl {trans-4-[L-alanyl(ethyl)amino]cyclohexyl}carbamate
- (1R,4R)-{4-[((S)-2-aminopropanyl)ethylamino]cyclohexyl}carbamic a
- {4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
-
- Inchi: 1S/C19H29N3O3/c1-3-22(18(23)14(2)20)17-11-9-16(10-12-17)21-19(24)25-13-15-7-5-4-6-8-15/h4-8,14,16-17H,3,9-13,20H2,1-2H3,(H,21,24)/t14-,16?,17?/m0/s1
- InChI Key: BRMKABLDJUJTOG-OOHWJJMZSA-N
- SMILES: O=C([C@H](C)N)N(CC)C1CCC(CC1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 430
- Topological Polar Surface Area: 84.7
{4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081655-500mg |
4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester |
1354002-31-5 | 500mg |
£694.00 | 2022-03-01 |
{4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on {4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
Comprehensive Guide to {4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS No. 1354002-31-5)
The compound {4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS No. 1354002-31-5) is a specialized organic molecule with significant potential in pharmaceutical research and medicinal chemistry. This article provides an in-depth exploration of its chemical properties, synthesis pathways, and applications, while addressing trending topics such as drug discovery and peptide-based therapeutics.
Chemical Structure and Properties: The molecule features a unique cyclohexyl backbone modified with an ethyl-amino group and a benzyl ester moiety. Its stereochemistry (S-configuration) plays a critical role in its biological activity. Researchers often investigate its solubility, stability, and reactivity under various conditions, making it a subject of interest in structure-activity relationship (SAR) studies.
Synthesis and Optimization: The synthesis of {4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester typically involves multi-step organic reactions, including amide coupling and esterification. Recent advancements in green chemistry have spurred interest in optimizing its production to reduce waste and improve yields. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.
Applications in Drug Development: Due to its peptide-like structure, this compound is explored as a building block for novel bioactive molecules. It has shown promise in targeting enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. Its benzyl ester group enhances cell permeability, a key factor in drug delivery systems.
Market Trends and Research Focus: The global push for personalized medicine and precision therapeutics has increased the demand for specialized compounds like {4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester. Researchers are leveraging AI-driven drug design to identify its potential applications faster, addressing common search queries such as "peptide derivatives in cancer therapy" and "small molecule modulators for CNS diseases."
Safety and Regulatory Considerations: While not classified as a hazardous material, proper handling protocols are recommended during laboratory use. Its non-toxic profile under standard conditions makes it suitable for academic and industrial research. Compliance with Good Laboratory Practices (GLP) ensures safe experimentation.
Future Prospects: As combinatorial chemistry and high-throughput screening evolve, this compound could play a pivotal role in discovering next-generation therapeutics. Its adaptability for structural modifications positions it as a valuable tool for addressing drug resistance and undruggable targets.
1354002-31-5 ({4-[((S)-2-Amino-propionyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)